ethyl 5-methyl-2-[(4-morpholinylacetyl)amino]-3-thiophenecarboxylate

• IUPAC Name: ethyl 5-methyl-2-[(2-morpholin-4-ylacetyl)amino]thiophene-3-carboxylate
• InChI: InChI=1S/C14H20N2O4S/c1-3-20-14(18)11-8-10(2)21-13(11)15-12(17)9-16-4-6-19-7-5-16/h8H,3-7,9H2,1-2H3,(H,15,17)
• InChI Key: KEILNFASHUYLKB-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC(=C1)C)NC(=O)CN2CCOCC2
• Molecular Formula: C14H20N2O4S
• Molecular Weight: 312.39 g/mol

Description

Ethyl 5-methyl-2-[(4-morpholinylacetyl)amino]-3-thiophenecarboxylate, also known as EMA-401, is a small molecule drug that has shown potential in the treatment of chronic pain. It is a selective antagonist of the angiotensin II type 2 receptor (AT2R), which has been implicated in the modulation of pain sensation.

Mechanism of Action

Ethyl 5-methyl-2-[(4-morpholinylacetyl)amino]-3-thiophenecarboxylate works by selectively blocking the AT2R, which is thought to play a role in the modulation of pain sensation. By blocking this receptor, ethyl 5-methyl-2-[(4-morpholinylacetyl)amino]-3-thiophenecarboxylate may be able to reduce the transmission of pain signals to the brain.
Biochemical and Physiological Effects:
ethyl 5-methyl-2-[(4-morpholinylacetyl)amino]-3-thiophenecarboxylate has been shown to have a number of biochemical and physiological effects. It has been shown to reduce the expression of certain inflammatory cytokines, such as TNF-alpha and IL-1beta, in animal models of neuropathic pain. It has also been shown to reduce the activity of certain pain-related ion channels, such as TRPV1 and Nav1.7.

Advantages and Limitations for Lab Experiments

One advantage of ethyl 5-methyl-2-[(4-morpholinylacetyl)amino]-3-thiophenecarboxylate is that it is a selective antagonist of the AT2R, which means that it is unlikely to have off-target effects. However, one limitation is that it may not be effective in all types of chronic pain, as the AT2R is not thought to be involved in all types of pain sensation.

Future Directions

There are several potential future directions for research on ethyl 5-methyl-2-[(4-morpholinylacetyl)amino]-3-thiophenecarboxylate. One area of interest is in the development of more potent and selective AT2R antagonists. Another area of interest is in the investigation of the role of the AT2R in other physiological processes, such as cardiovascular function and renal function. Finally, there is also interest in investigating the potential use of ethyl 5-methyl-2-[(4-morpholinylacetyl)amino]-3-thiophenecarboxylate in combination with other pain medications, to see if it can enhance their efficacy.

Synthesis Methods

Ethyl 5-methyl-2-[(4-morpholinylacetyl)amino]-3-thiophenecarboxylate can be synthesized using a multi-step process. The first step involves the reaction of 5-methyl-2-thiophenecarboxylic acid with thionyl chloride to form the corresponding acid chloride. This is then reacted with morpholine to form the morpholinylamide intermediate. Finally, ethyl chloroformate is added to the reaction mixture to form the desired ethyl 5-methyl-2-[(4-morpholinylacetyl)amino]-3-thiophenecarboxylate product.

Scientific Research Applications

Ethyl 5-methyl-2-[(4-morpholinylacetyl)amino]-3-thiophenecarboxylate has been the subject of several scientific studies, which have investigated its potential use in the treatment of chronic pain. One study found that ethyl 5-methyl-2-[(4-morpholinylacetyl)amino]-3-thiophenecarboxylate was effective in reducing mechanical hypersensitivity in a rat model of neuropathic pain. Another study showed that ethyl 5-methyl-2-[(4-morpholinylacetyl)amino]-3-thiophenecarboxylate was able to reduce pain in patients with post-herpetic neuralgia.